phenyl N-(4-chloro-2-methoxy-5-methylphenyl)carbamate

Specification

• CAS No.: 459417-80-2
• Molecular Formula: C15H14ClNO3
• Molecular Weight: 291.73
• IUPAC Name: phenyl N-(4-chloro-2-methoxy-5-methylphenyl)carbamate
• Standard InChI: InChI=1S/C15H14ClNO3/c1-10-8-13(14(19-2)9-12(10)16)17-15(18)20-11-6-4-3-5-7-11/h3-9H,1-2H3,(H,17,18)
• Standard InChI Key: YDQCPBPFNVQMBX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)OC2=CC=CC=C2

Introduction

Synthesis and Preparation

The synthesis of carbamate compounds typically involves the reaction of an amine with a carbamoyl chloride or an isocyanate. For phenyl N-(4-chloro-2-methoxy-5-methylphenyl)carbamate, the synthesis might involve reacting 4-chloro-2-methoxy-5-methylaniline with phenyl isocyanate in the presence of a suitable catalyst and solvent.

Applications and Biological Activity

While specific applications of phenyl N-(4-chloro-2-methoxy-5-methylphenyl)carbamate are not documented, carbamate compounds are known for their diverse biological activities, including insecticidal, fungicidal, and pharmacological properties. The presence of a chloro and methoxy group on the phenyl ring could influence its biological activity, potentially affecting its interaction with biological targets.

Related Compounds

Related compounds, such as 2,2,2-trifluoroethyl N-(4-chloro-2-methoxy-5-methylphenyl)carbamate (CAS Number: 1087798-13-7), have been studied for their chemical and physical properties. Another related compound is tert-butyl N-(4-chloro-2-methylphenyl)carbamate (CAS Number: 129822-41-9), which has a molecular weight of 241.714 g/mol and a molecular formula of C$_{12}$H$_{16}$ClNO$_2$.

Data Table for Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
2,2,2-trifluoroethyl N-(4-chloro-2-methoxy-5-methylphenyl)carbamate	1087798-13-7	C$_{11}$H$_{11}$ClF$_3$NO$_3$	297.66
tert-butyl N-(4-chloro-2-methylphenyl)carbamate	129822-41-9	C$_{12}$H$_{16}$ClNO$_2$	241.714